Cas no 2138507-23-8 (4,4,6-trimethyl-7-nitro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione)

• Product Name: 4,4,6-trimethyl-7-nitro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
• CAS No: 2138507-23-8
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 5991462
• PubChem ID: 165475065
• Update Time: 2025-08-02

4,4,6-trimethyl-7-nitro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,6-trimethyl-7-nitro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
• EN300-1124328
• 2138507-23-8

• Inchi： 1S/C12H15NO4S/c1-8-6-9-11(7-10(8)13(14)15)18(16,17)5-4-12(9,2)3/h6-7H,4-5H2,1-3H3
• InChI Key： HQFDUGROPKNVQY-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C(C)=CC=2C(C)(C)CC1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 269.07217913g/mol
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.3Ų

Additional information on 4,4,6-trimethyl-7-nitro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione

4,4,6-TriMethyl-7-Nitro-3,4-Dihydro-2H-1Lambda6-Benzothiopyran-1,1-Dione: A Comprehensive Overview

The compound 4,4,6-trimethyl-7-nitro-3,4-dihydro-2H-1λ6-benzothiopyran-1,1-dione (CAS No. 2138507-23-8) is a complex organic molecule belonging to the class of benzothiopyrans. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The molecule is characterized by a benzothiopyran skeleton with multiple substituents, including methyl groups and a nitro group, which contribute to its distinctive chemical properties.

Benzothiopyrans are a class of heterocyclic compounds that combine aromaticity with sulfur atoms in their structure. The presence of the benzothiopyran framework in this compound makes it particularly interesting for researchers exploring the properties of sulfur-containing heterocycles. The trimethyl and nitro substituents further enhance the molecule's reactivity and functionality. Recent studies have highlighted the potential of such compounds in areas such as drug design, materials science, and catalysis.

The chemical structure of 4,4,6-trimethyl-7-nitro-3,4-dihydro-2H-1λ6-benzothiopyran-1,1-dione is notable for its conjugated system and the spatial arrangement of substituents. The nitro group at position 7 introduces electron-withdrawing effects, which can influence the molecule's electronic properties. Meanwhile, the methyl groups at positions 4 and 6 provide steric bulk and may play a role in stabilizing certain conformations or interactions. The dihydro designation indicates partial saturation within the benzothiopyran ring system.

From a synthetic standpoint, this compound can be prepared through various routes depending on the desired regiochemistry and stereochemistry. One common approach involves the condensation of appropriate thioamide precursors with carbonyl compounds under specific reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses of such complex molecules. For instance, researchers have employed transition metal catalysts to facilitate key steps in the synthesis process.

The physical properties of 4,4,6-trimethyl-7-nitro-3,4-dihydro-2H-1λ6-benzothiopyran-1,1-dione include a melting point that reflects its molecular weight and degree of conjugation. Experimental data suggest that this compound exhibits moderate solubility in common organic solvents but is relatively insoluble in water due to its hydrophobic nature. These properties make it suitable for applications where controlled release or selective partitioning is required.

One area where this compound has shown promise is in drug design. The combination of sulfur atoms and electron-withdrawing groups like nitro can impart bioactivity to the molecule. Recent studies have explored its potential as an anti-inflammatory agent or as a component in antiviral therapies. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent or as part of coordination polymers.

In terms of spectral analysis, techniques such as UV-vis spectroscopy have been employed to study the electronic transitions within the benzothiopyran framework. These studies provide insights into the molecule's conjugation and excited-state behavior. Furthermore, NMR spectroscopy has been instrumental in determining the stereochemistry and substitution patterns within the molecule.

Recent research has also focused on the photophysical properties of this compound. Its ability to absorb light across a broad spectrum makes it a candidate for applications in optoelectronics or as a photosensitizer in photodynamic therapy. Researchers have reported that modifications to the substituents can fine-tune these properties for specific applications.

From an environmental perspective, understanding the degradation pathways of 4,4,6-trimethyl-7-nitro-3,4-dihydro-2H-1λ6-benzothiopyran-1,1-dione is crucial for assessing its impact on ecosystems. Studies indicate that under certain conditions—such as exposure to light or microbial activity—the compound undergoes oxidative cleavage or hydrolysis into less complex products.

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